![molecular formula C25H26N4O3 B2873201 N-(4-(4-(cyclopropanecarbonyl)-1,4-diazepan-1-yl)phenyl)-5-phenylisoxazole-3-carboxamide CAS No. 1206993-70-5](/img/structure/B2873201.png)
N-(4-(4-(cyclopropanecarbonyl)-1,4-diazepan-1-yl)phenyl)-5-phenylisoxazole-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-(4-(cyclopropanecarbonyl)-1,4-diazepan-1-yl)phenyl)-5-phenylisoxazole-3-carboxamide is a useful research compound. Its molecular formula is C25H26N4O3 and its molecular weight is 430.508. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemical Synthesis and Reactivity
The compound , owing to its complex structure, is a subject of interest in chemical synthesis and reactivity studies, particularly in the synthesis of novel heterocyclic compounds. Studies have explored the reactivity of related cyclopropane and diazepane derivatives in various chemical reactions, leading to the synthesis of new phosphorus-containing polycycles with spiroamine groups and diazoisochroman derivatives as metal carbene precursors for isochromene synthesis. These reactions showcase the potential of such compounds in the development of new chemical entities with varied biological activities (Grygorii M. Koidan et al., 2022; Anni Ren et al., 2017).
Antitumor Activity
The structural motifs present in N-(4-(4-(cyclopropanecarbonyl)-1,4-diazepan-1-yl)phenyl)-5-phenylisoxazole-3-carboxamide are also found in compounds that have been evaluated for their antitumor properties. For instance, imidazotetrazines, which share a resemblance to the diazepane moiety, have been synthesized and studied for their broad-spectrum antitumor activities, highlighting the potential of such compounds in cancer therapy (M. Stevens et al., 1984).
Central Stimulant Activity
Research into similar compounds, such as N-(4-pyridyl) substituted benzodioxan- and benziodioxepan carboxamides, has revealed central stimulant activities. These findings suggest that the chemical framework of this compound could be of interest in the development of new central nervous system (CNS) stimulants (H. C. Yen et al., 1963).
Anticancer Agents
Novel homopiperazine derivatives, including diazepane and carboxamide functionalities, have shown promise as anticancer agents. This suggests that compounds like this compound could be explored for their anticancer potential, especially given their structural similarities (Simin Teimoori et al., 2011).
Properties
IUPAC Name |
N-[4-[4-(cyclopropanecarbonyl)-1,4-diazepan-1-yl]phenyl]-5-phenyl-1,2-oxazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H26N4O3/c30-24(22-17-23(32-27-22)18-5-2-1-3-6-18)26-20-9-11-21(12-10-20)28-13-4-14-29(16-15-28)25(31)19-7-8-19/h1-3,5-6,9-12,17,19H,4,7-8,13-16H2,(H,26,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ILIIMWLBKHZAJZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN(C1)C(=O)C2CC2)C3=CC=C(C=C3)NC(=O)C4=NOC(=C4)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H26N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.